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Compound of Interest

Compound Name: 3-Hydroxypicolinate

Cat. No.: B15391739

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 3-hydroxypicolinic acid, a
versatile chemical compound with significant applications in mass spectrometry,
pharmaceutical synthesis, and biochemistry. This document details its chemical properties,
suppliers, and key experimental protocols for its use, including its role as a matrix in MALDI-
MS, its utility in the synthesis of the antiviral drug favipiravir, and its involvement in the
biosynthesis of natural products.

Core Properties and Suppliers of 3-Hydroxypicolinic
Acid

3-Hydroxypicolinic acid, also known as 3-HPA, is a pyridine derivative with the chemical
formula CeHsNO:s. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 874-24-8[1][2][3][41[5]
Molecular Formula CeHsNOs

Molecular Weight 139.11 g/mol [2][3]

3-HPA, 3-Hydroxypyridine-2-carboxylic acid[1]
[21[3]

Synonyms

A variety of chemical suppliers offer 3-hydroxypicolinic acid, ensuring its availability for
research and development purposes. The following table lists some of the prominent suppliers.

Supplier Purity Available Quantities
Sigma-Aldrich (Merck) >98% Gram to kilogram scales
Santa Cruz Biotechnology 98% Gram quantities[2]

BLD Pharm >98% Gram to kilogram scales[1]
APEXBIO High-purity Milligram to gram scales[4]
Cayman Chemical >98% Milligram to gram scales

] ] Gram to multi-kilogram scales
ChemicalBook Various )
from multiple traders[6]

Application in MALDI-MS of Oligonucleotides

3-Hydroxypicolinic acid is a widely used matrix for the analysis of oligonucleotides by Matrix-
Assisted Laser Desorption/lonization Mass Spectrometry (MALDI-MS). Its effectiveness stems
from its ability to co-crystallize with DNA and RNA, absorbing the laser energy and promoting
soft ionization of the analyte with minimal fragmentation.

Quantitative Data Presentation

The following table summarizes key quantitative parameters for the MALDI-TOF MS analysis of
oligonucleotides using a 3-HPA matrix.
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. Mass Limit of
Matrix Mass Range .
Analyte . Accuracy Detection
Composition (Da)
(ppm) (LOD)
3-HPA with
LNA-Oligo ammonium 6711.67 0.03 Not specified
citrate
3-HPA with
S-Oligo ammonium 6431.72 0.02 Not specified
citrate
AntimiR-132 3-HPA Not specified Not specified 0.25 pmol

Experimental Protocol: MALDI-MS of Oligonucleotides

This protocol provides a generalized procedure for the analysis of oligonucleotides using a 3-
HPA matrix.

Materials:

¢ 3-Hydroxypicolinic acid (3-HPA)
 Ammonium Citrate, dibasic

o Acetonitrile (ACN)

o Ultrapure water

¢ Oligonucleotide sample

o MALDI target plate

e Micropipettes and tips
Procedure:

e Matrix Solution Preparation:
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o Prepare a stock solution of 3-HPA at a concentration of 50 g/L in a 1:1 (v/v) mixture of
acetonitrile and water.

o Prepare a stock solution of diammonium citrate at 50 g/L in water.

o For the working matrix solution, mix the 3-HPA stock solution and the diammonium citrate
stock solution in a 10:1 ratio immediately before use.

o Sample Preparation:

o Dilute the oligonucleotide sample to a final concentration of 1-10 pmol/uL in ultrapure
water.

o Mix the diluted oligonucleotide sample with the working matrix solution in a 1:1 volume
ratio.

o Target Spotting:
o Deposit 0.5 - 1 pL of the final sample-matrix mixture onto the MALDI target plate.

o Allow the spot to air-dry completely at room temperature. This process allows for the co-
crystallization of the matrix and the oligonucleotide.

e Mass Spectrometry Analysis:
o Insert the MALDI target plate into the mass spectrometer.

o Acquire mass spectra in negative or positive linear ion mode, depending on the instrument
and experimental goals. The negative ion mode is commonly used for oligonucleotides.

o The instrument is typically calibrated using a standard oligonucleotide mixture of known
masses.

Experimental Workflow: MALDI-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Hydroxypicolinic
Acid: Properties, Applications, and Experimental Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15391739#3-hydroxypicolinic-
acid-cas-number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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